Cas no 941893-47-6 (N-3-(2-oxopiperidin-1-yl)phenylbenzenesulfonamide)

N-3-(2-oxopiperidin-1-yl)phenylbenzenesulfonamide is a sulfonamide derivative featuring a 2-oxopiperidinyl moiety, which enhances its potential as a versatile intermediate in medicinal chemistry and pharmaceutical research. The compound's structural framework combines a benzenesulfonamide group with a piperidinone ring, offering opportunities for further functionalization and targeted biological activity. Its well-defined molecular architecture makes it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The presence of both sulfonamide and lactam functionalities contributes to its stability and reactivity, facilitating its use in synthetic pathways. This compound is of interest for researchers exploring novel therapeutic agents with tailored pharmacological properties.
N-3-(2-oxopiperidin-1-yl)phenylbenzenesulfonamide structure
941893-47-6 structure
Product Name:N-3-(2-oxopiperidin-1-yl)phenylbenzenesulfonamide
CAS No:941893-47-6
MF:C17H18N2O3S
MW:330.401422977448
CID:5499878
PubChem ID:7636263
Update Time:2025-10-29

N-3-(2-oxopiperidin-1-yl)phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • AKOS024467023
    • SR-01000916371-1
    • 941893-47-6
    • SR-01000916371
    • N-[3-(2-oxopiperidin-1-yl)phenyl]benzenesulfonamide
    • VU0499030-1
    • N-(3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide
    • F2784-1425
    • Z368163388
    • N-3-(2-oxopiperidin-1-yl)phenylbenzenesulfonamide
    • Inchi: 1S/C17H18N2O3S/c20-17-11-4-5-12-19(17)15-8-6-7-14(13-15)18-23(21,22)16-9-2-1-3-10-16/h1-3,6-10,13,18H,4-5,11-12H2
    • InChI Key: YYGLVDJUIWJJEF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC1=CC=CC(=C1)N1C(CCCC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 330.10381361g/mol
  • Monoisotopic Mass: 330.10381361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 74.9Ų

N-3-(2-oxopiperidin-1-yl)phenylbenzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2784-1425-2μmol
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F2784-1425-1mg
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F2784-1425-2mg
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F2784-1425-3mg
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F2784-1425-4mg
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F2784-1425-5mg
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